Cas no 494825-17-1 (bztppn)

bztppn structure
bztppn structure
Product Name:bztppn
CAS No:494825-17-1
MF:C28H31N5
MW:437.57924580574
CID:1523243
PubChem ID:101205113
Update Time:2025-04-21

bztppn Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediamine, N-(phenylmethyl)-N,N',N'-tris(2-pyridinylmethyl)-
    • bztppn
    • CS-0111080
    • N-benzyl-N,N',N'-tris(pyridin-2-ylmethyl)propane-1,3-diamine
    • G73005
    • 1,3-Propanediamine,N-(phenylmethyl)-N,N,N-tris(2-pyridinylmethyl)-
    • N1-Benzyl-N1,N3,N3-tris(pyridin-2-ylmethyl)propane-1,3-diamine
    • 494825-17-1
    • 1,3-Propanediamine, N -(phenylmethyl)-N ,N ,N -tris(2-pyridinylmethyl)-
    • Inchi: 1S/C28H31N5/c1-2-11-25(12-3-1)21-32(22-26-13-4-7-16-29-26)19-10-20-33(23-27-14-5-8-17-30-27)24-28-15-6-9-18-31-28/h1-9,11-18H,10,19-24H2
    • InChI Key: IMWQEUXQQBIXEG-UHFFFAOYSA-N
    • SMILES: N(CC1C=CC=CN=1)(CC1C=CC=CC=1)CCCN(CC1C=CC=CN=1)CC1C=CC=CN=1

Computed Properties

  • Exact Mass: 437.25823
  • Monoisotopic Mass: 437.25794601g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 12
  • Complexity: 489
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 45.2Ų

Experimental Properties

  • PSA: 45.15

bztppn Pricemore >>

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